Cas no 61360-50-7 (1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-)

• Product Name: 1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-
• CAS No: 61360-50-7
• MF: C₁₄H₉N₃O₄
• MW: 283.238962888718
• CID: 482424
• PubChem ID: 15175500
• Update Time: 2025-04-19

1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-
• 6-nitro-1-phenylindazole-3-carboxylic acid
• DTXSID90569590
• 6-Nitro-1-phenyl-1H-indazole-3-carboxylic acid
• 61360-50-7

• Inchi： 1S/C14H9N3O4/c18-14(19)13-11-7-6-10(17(20)21)8-12(11)16(15-13)9-4-2-1-3-5-9/h1-8H,(H,18,19)
• InChI Key： XSBZUCFTWCQFGV-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC(=CC=2N(C2C=CC=CC=2)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 283.05937
• Monoisotopic Mass: 283.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26